BENGHE Foundational & Exploratory

Check Availability & Pricing

The Biological Activity of Carboxin on Fungi: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carboxin

Cat. No.: B1668433

Introduction

Carboxin is a systemic fungicide belonging to the oxathiin class of chemicals, first introduced
in the 1960s. It has been widely utilized in agriculture, primarily as a seed treatment, to control
a range of fungal pathogens, particularly those from the Basidiomycetes class, such as smuts
and rusts.[1][2][3] Its systemic nature allows it to be absorbed by the plant and translocated to
protect new growth.[4][5] This guide provides a detailed examination of the biochemical and
physiological effects of Carboxin on fungi, intended for researchers, scientists, and
professionals in drug development.

Primary Mechanism of Action: Inhibition of
Succinate Dehydrogenase (Complex Il)

The principal mode of action of Carboxin is the disruption of mitochondrial respiration. It
specifically targets and inhibits the enzyme succinate dehydrogenase (SDH), also known as
Complex Il of the electron transport chain (ETC).

Biochemical Pathway Interruption:

» Role of SDH: Succinate dehydrogenase is a crucial enzyme complex embedded in the inner
mitochondrial membrane. It plays a dual role, participating in both the tricarboxylic acid
(TCA) cycle and the ETC. In the TCA cycle, it catalyzes the oxidation of succinate to
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fumarate. In the ETC, it transfers electrons from succinate to the electron carrier ubiquinone
(Coenzyme Q).

Inhibitory Action: Carboxin acts as a potent inhibitor of SDH. It binds to the ubiquinone-
binding site (Q-site) of the SDH complex. This binding action physically obstructs the
reduction of ubiquinone, thereby blocking the transfer of electrons from succinate into the
respiratory chain.

Consequences: The inhibition of electron flow from Complex Il leads to a cascade of
detrimental effects for the fungal cell. The production of adenosine triphosphate (ATP) via
oxidative phosphorylation is severely hampered, depriving the cell of its primary energy
currency. This energy deficit ultimately leads to the cessation of cellular growth and,
depending on the concentration and fungal sensitivity, cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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